Cas no 37883-45-7 (ethyl 2-(cyclohexylamino)acetate)

• Product Name: ethyl 2-(cyclohexylamino)acetate
• CAS No: 37883-45-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 1486355
• PubChem ID: 11679939
• Update Time: 2025-05-24

ethyl 2-(cyclohexylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-cyclohexyl-, ethyl ester
• ethyl 2-(cyclohexylamino)acetate
• AKOS000253300
• 37883-45-7
• SCHEMBL1320792
• Ethyl2-(cyclohexylamino)acetate
• DB-108723
• F83745
• CS-0348181
• Ethyl cyclohexylglycinate
• Cyclohexylamino-acetic acid ethyl ester
• NHRFJPKXIYYFMX-UHFFFAOYSA-N
• MFCD00843028
• EN300-146480
• ethyl N-cyclohexylglycinate

• Inchi： 1S/C10H19NO2/c1-2-13-10(12)8-11-9-6-4-3-5-7-9/h9,11H,2-8H2,1H3
• InChI Key： NHRFJPKXIYYFMX-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1CCCCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-(cyclohexylamino)acetate

Ethyl 2-(Cyclohexylamino)Acetate: A Comprehensive Overview

Ethyl 2-(cyclohexylamino)acetate, with the CAS number 37883-45-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound, also referred to as ethyl cyclohexylglycinate, is characterized by its unique structure, which combines a cyclohexylamine group with an ethyl ester moiety. Its chemical formula is C11H21NO2, and it exists as a white crystalline solid with a melting point of approximately 60°C. The compound is widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals due to its reactivity and compatibility with various functional groups.

Recent advancements in synthetic chemistry have highlighted the importance of ethyl 2-(cyclohexylamino)acetate as a key intermediate in the production of bioactive molecules. Researchers have demonstrated its utility in the synthesis of peptide analogs, where its amino group serves as a reactive site for coupling reactions. For instance, a study published in the *Journal of Medicinal Chemistry* explored the use of this compound as a building block for constructing cyclic peptides with potential anticancer activity. The cyclohexyl group provides steric bulk, which can enhance the stability and bioavailability of the resulting compounds.

In addition to its role in peptide synthesis, ethyl 2-(cyclohexylamino)acetate has been employed in the development of enzyme inhibitors. A notable example is its application in the design of inhibitors targeting serine proteases, such as trypsin and chymotrypsin. These enzymes are implicated in various pathological conditions, including inflammation and cancer metastasis. By incorporating this compound into inhibitor frameworks, scientists have achieved improved potency and selectivity, as reported in a recent issue of *Bioorganic & Medicinal Chemistry Letters*.

The physical properties of ethyl 2-(cyclohexylamino)acetate make it an ideal candidate for use in organic synthesis. Its solubility in common organic solvents facilitates its handling and purification during large-scale production. Furthermore, its stability under mild reaction conditions ensures that it can be used in multi-step synthesis protocols without decomposition. This has been particularly advantageous in the pharmaceutical industry, where scalability is a critical factor.

From an environmental perspective, the biodegradability of ethyl 2-(cyclohexylamino)acetate has been studied to assess its impact on ecosystems. Research conducted by environmental chemists indicates that this compound undergoes rapid hydrolysis under aqueous conditions, leading to the formation of non-toxic byproducts. This finding aligns with global efforts to develop sustainable chemical processes that minimize ecological footprint.

Looking ahead, the potential applications of ethyl 2-(cyclohexylamino)acetate are expected to expand further as new synthetic methodologies emerge. Its compatibility with modern drug delivery systems presents exciting opportunities for targeted therapy development. For instance, researchers are exploring its use as a carrier molecule for delivering therapeutic agents across biological barriers such as the blood-brain barrier.

In conclusion, ethyl 2-(cyclohexylamino)acetate (CAS No: 37883-45-7) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of innovative chemical entities. As scientific understanding continues to evolve, this compound will undoubtedly contribute to breakthroughs in medicine and beyond.